N-(2,5-dichlorophenyl)-2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C20H16Cl2N4O3S
• Molecular Weight: 463.3 g/mol
• IUPAC Name: N-(2,5-dichlorophenyl)-2-[[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16Cl2N4O3S/c1-26-19(16-8-11-4-3-5-15(28-2)18(11)29-16)24-25-20(26)30-10-17(27)23-14-9-12(21)6-7-13(14)22/h3-9H,10H2,1-2H3,(H,23,27)
• InChI Key: KTCNERUVEDYSMQ-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC4=C(O3)C(=CC=C4)OC

Description

N-(2,5-dichlorophenyl)-2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, commonly known as DMAMCL, is a synthetic compound that has shown promise in various scientific research applications.

Mechanism of Action

The mechanism of action of DMAMCL is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and survival. DMAMCL has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. DMAMCL has also been found to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects:
DMAMCL has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of angiogenesis, and inhibition of bacterial and fungal growth. DMAMCL has also been found to have anti-inflammatory properties, with potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMAMCL in lab experiments is its broad range of potential applications, including its use as an anticancer agent and antimicrobial agent. However, one of the limitations of using DMAMCL in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving DMAMCL, including the development of more efficient synthesis methods, the identification of additional molecular targets for DMAMCL, and the investigation of potential applications in the treatment of inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of DMAMCL and to determine its potential for use in clinical settings.

Synthesis Methods

DMAMCL can be synthesized using a multi-step process that involves the reaction of 2,5-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 7-methoxy-1-benzofuran-2-yl-4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a base to yield DMAMCL.

Scientific Research Applications

DMAMCL has been found to have various scientific research applications, including its use as a potential anticancer agent. Studies have shown that DMAMCL inhibits the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. DMAMCL has also been found to have antimicrobial properties, with potential applications in the treatment of bacterial and fungal infections.